Cas no 2248338-61-4 (Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate)

• Product Name: Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate
• CAS No: 2248338-61-4
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 5804724
• PubChem ID: 137939678
• Update Time: 2025-06-25

Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate
• 2248338-61-4
• EN300-6509017

• Inchi： 1S/C9H12BrN3O2/c1-9(2,3)15-8(14)5-4-12-6(10)7(11)13-5/h4H,1-3H3,(H2,11,13)
• InChI Key： FZPIBYNEEHZIEW-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C=N1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.1Ų

Additional information on Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate

Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate (CAS No. 2248338-61-4): A Key Intermediate in Modern Pharmaceutical Research

Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate, identified by the CAS number 2248338-61-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of both amino and bromine substituents, make it an attractive candidate for further functionalization, enabling the development of novel therapeutic agents.

The< strong>pyrazine core of Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate is a heterocyclic aromatic ring system that is widely recognized for its pharmacological properties. Pyrazines have been extensively studied due to their ability to modulate various biological pathways, making them valuable in the design of drugs with diverse therapeutic applications. The incorporation of an amino group at the 6-position and a bromine atom at the 5-position provides additional handles for chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The< strong>6-amino and< strong>5-bromopyrazine moieties in Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate make it an ideal precursor for constructing kinase inhibitors. For instance, studies have demonstrated that pyrazine derivatives can effectively disrupt the activity of tyrosine kinases, which are often overexpressed in tumors. The< strong>bromine substituent facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed to introduce aryl or heteroaryl groups into the molecule.

Moreover, Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate has shown promise in the development of anti-inflammatory agents. Pyrazine-based compounds have been reported to inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB and MAPK. The< strong>Tert-butyl carboxylate group not only enhances solubility but also provides a site for further derivatization, allowing for the creation of prodrugs or analogs with improved bioavailability and target specificity.

The< strong>Tert-butyl protecting group on the carboxylate moiety is particularly advantageous in multi-step syntheses, as it can be selectively removed under mild acidic conditions without affecting other sensitive functional groups. This feature makes Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate a preferred choice for medicinal chemists working on complex drug candidates where orthogonal functionalization is required.

Recent advancements in computational chemistry have further highlighted the potential of Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate as a scaffold for drug discovery. Molecular modeling studies have identified its binding interactions with various protein targets, providing insights into its mechanism of action and guiding the optimization of lead compounds. These computational approaches have accelerated the process of hit identification and candidate selection, reducing the time and cost associated with traditional screening methods.

In addition to its applications in oncology and inflammation research, Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate has been explored in neurodegenerative disease models. Pyrazine derivatives have demonstrated neuroprotective effects by scavenging reactive oxygen species and inhibiting neurotoxic protein aggregation. The< strong>amino group at position 6 allows for further derivatization to introduce bioisosteric groups or enhance receptor binding affinity, which is crucial for developing treatments for diseases such as Alzheimer's and Parkinson's.

The synthesis of< strong>Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate typically involves multi-step organic transformations starting from commercially available pyrazine precursors. Key steps include halogenation at the desired positions followed by selective protection and functionalization. Advances in synthetic methodologies have enabled more efficient and scalable production processes, ensuring a steady supply of this valuable intermediate for industrial applications.

The versatility of< strong>Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate extends beyond its role as a building block; it also serves as a model compound for studying reaction mechanisms and developing new synthetic strategies. Researchers have leveraged its structural features to explore novel catalytic systems and reaction conditions that could be applied to other heterocyclic compounds.

In conclusion, Tert-butyl 6-amino-5-bromopyrazine-2-carboxylate (CAS No. 2248338-61-4) is a pivotal intermediate in modern pharmaceutical research, offering diverse opportunities for drug development across multiple therapeutic areas. Its unique structural attributes and compatibility with various synthetic transformations make it an indispensable tool for medicinal chemists striving to discover innovative treatments for complex diseases.